Cas no 79756-82-4 (Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-)
79756-82-4 structure
Product Name:Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
CAS No:79756-82-4
MF:C9H7Br2F3
MW:331.955091714859
CID:1798380
PubChem ID:12861395
Update Time:2025-04-21
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
- SCHEMBL700063
- 79756-82-4
- DTXSID401230286
-
- Inchi: 1S/C9H7Br2F3/c10-5-8(11)6-3-1-2-4-7(6)9(12,13)14/h1-4,8H,5H2
- InChI Key: LZLAITHLRLGONA-UHFFFAOYSA-N
- SMILES: BrC(CBr)C1C=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 331.88461g/mol
- Monoisotopic Mass: 329.88666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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